Cas no 81250-71-7 (Naphthalene, 2-(bromomethyl)-1-chloro-)

• Product name: Naphthalene, 2-(bromomethyl)-1-chloro-
• CAS No: 81250-71-7
• MF: C₁₁H₈ClBr
• MW: 255.538
• CID: 4198434

Naphthalene, 2-(bromomethyl)-1-chloro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(bromomethyl)-1-chloro-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on Naphthalene, 2-(bromomethyl)-1-chloro-

Naphthalene, 2-(bromomethyl)-1-chloro- (CAS No. 81250-71-7)

Naphthalene, 2-(bromomethyl)-1-chloro- (CAS No. 81250-71-7) is a synthetic organic compound with a unique structure that combines naphthalene as the parent framework with substituents at positions 1 and 2. The compound features a chlorine atom at position 1 and a bromomethyl group (-CH₂Br) at position 2, making it a derivative of naphthalene with distinct chemical properties. This compound has been studied for its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry.

The synthesis of Naphthalene, 2-(bromomethyl)-1-chloro- involves multi-step reactions that typically start with naphthalene as the precursor. The introduction of the chloro and bromomethyl groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for research and industrial applications.

One of the most promising areas of research for Naphthalene, 2-(bromomethyl)-1-chloro- is its application in materials science. The compound's unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability. This property is particularly valuable in the development of flexible electronics, such as organic light-emitting diodes (OLEDs) and thin-film transistors.

In the field of pharmaceuticals, Naphthalene, 2-(bromomethyl)-1-chloro- has been investigated for its potential as a drug delivery agent. The bromomethyl group can act as a reactive site for attaching bioactive molecules or targeting ligands. Recent research has focused on its ability to form stable conjugates with therapeutic agents, improving drug solubility and bioavailability. This has opened new avenues for targeted drug delivery systems, particularly in cancer therapy.

Environmental chemistry has also benefited from studies on Naphthalene, 2-(bromomethyl)-1-chloro-. The compound's reactivity under various environmental conditions has been analyzed to assess its potential role in pollution control technologies. For instance, it has been used as a precursor in the synthesis of advanced adsorbents capable of removing heavy metals from contaminated water. Its ability to form stable complexes with metal ions makes it a valuable component in remediation processes.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of Naphthalene, 2-(bromomethyl)-1-chloro-. Quantum mechanical simulations have revealed how the substituents influence the compound's electronic structure and reactivity. These findings have guided the design of new derivatives with enhanced properties tailored for specific applications.

In conclusion, Naphthalene, 2-(bromomethyl)-1-chloro- (CAS No. 81250-71-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for innovative solutions in materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover its capabilities, this compound is poised to play an increasingly important role in advancing modern technologies.